Cas no 2227780-79-0 (2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine)

• Product Name: 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• CAS No: 2227780-79-0
• MF: C₁₃H₁₉FN₂
• MW: 222.301766633987
• CID: 5569396
• PubChem ID: 165594186
• Update Time: 2025-06-14

2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine Chemical and Physical Properties

Names and Identifiers

• 2227780-79-0
• EN300-1633602
• 2-(4-fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine
• 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

• Inchi： 1S/C13H19FN2/c1-9(2)16-8-7-12(15)13(16)10-3-5-11(14)6-4-10/h3-6,9,12-13H,7-8,15H2,1-2H3/t12-,13+/m1/s1
• InChI Key： AORAPSDQDVDMFV-OLZOCXBDSA-N
• SMILES： FC1C=CC(=CC=1)[C@H]1[C@@H](CCN1C(C)C)N

Computed Properties

• Exact Mass: 222.15322678g/mol
• Monoisotopic Mass: 222.15322678g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 29.3Ų

Additional information on 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine

Comprehensive Overview of 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227780-79-0)

The compound 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227780-79-0) is a structurally unique molecule that has garnered significant interest in pharmaceutical and chemical research. Its molecular framework combines a pyrrolidine core with a 4-fluorophenyl substituent and an isopropyl group, making it a versatile candidate for various applications. Researchers are particularly intrigued by its potential role in modulating biological pathways, given its structural similarity to other bioactive amines.

In recent years, the demand for fluorinated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of a fluorine atom in the 4-fluorophenyl moiety of this compound aligns with current trends in drug design, where fluorination is often employed to improve pharmacokinetic properties. This has led to increased searches for terms like "fluorinated pyrrolidine derivatives" and "amine-based bioactive molecules," reflecting the growing curiosity around such compounds.

The pyrrolidine ring in 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine is a common motif in medicinal chemistry, often associated with conformational rigidity and hydrogen-bonding capabilities. This feature has sparked discussions in online forums and research communities about its potential applications in central nervous system (CNS) targeting or enzyme inhibition. Queries such as "pyrrolidine amines in drug discovery" and "fluorophenyl derivatives in neuroscience" highlight the compound's relevance in contemporary research.

From a synthetic perspective, the preparation of CAS No. 2227780-79-0 involves multi-step organic transformations, including reductive amination and aryl fluorination. These methods are frequently searched by chemists seeking efficient protocols for similar compounds. The compound's isopropyl group further adds to its lipophilicity, a property often explored in drug delivery optimization studies. This has led to niche searches like "lipophilic amine synthesis" and "fluorophenyl-pyrrolidine analogs."

In the context of AI-driven drug discovery, 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine has been flagged as a promising scaffold for virtual screening. Its balanced molecular weight and polar surface area make it a suitable candidate for machine learning-based predictions. This aligns with the rising popularity of searches like "AI in chemical compound design" and "computational modeling of fluorinated amines."

Environmental and green chemistry considerations are also shaping the discourse around this compound. Researchers are investigating sustainable synthesis routes for fluorinated pyrrolidines, responding to queries such as "eco-friendly amine synthesis" and "green fluorination techniques." The compound's potential biodegradability and low ecotoxicity profile further contribute to its appeal in modern sustainable chemistry initiatives.

In summary, 2-(4-Fluorophenyl)-1-(propan-2-yl)pyrrolidin-3-amine (CAS No. 2227780-79-0) represents a fascinating intersection of structural novelty, pharmaceutical potential, and synthetic innovation. Its alignment with current research trends and frequent appearance in specialized searches underscores its importance in advancing chemical and biological sciences.